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Compound of Interest

Compound Name: Azide-PEG2-MS

Cat. No.: B3109840

Introduction

Azide-PEG2-Ms (2-(2-azidoethoxy)ethyl methanesulfonate) is a heterobifunctional crosslinker
that has become an invaluable tool for researchers, scientists, and drug development
professionals.[1] It incorporates two distinct reactive functionalities at either end of a short,
hydrophilic dietheylene glycol (PEG) spacer.[1] The azide group serves as a handle for
bioorthogonal "click chemistry," while the methanesulfonyl (mesyl) group is an excellent leaving
group for nucleophilic substitution reactions.[1] This dual reactivity, combined with the solubility-
enhancing properties of the PEG spacer, makes Azide-PEG2-Ms a versatile linker for a wide
range of applications, including the synthesis of antibody-drug conjugates (ADCs), Proteolysis
Targeting Chimeras (PROTACS), and the surface functionalization of nanoparticles.[2][3][4]

Core Physicochemical Properties

The fundamental properties of Azide-PEG2-Ms are summarized below. These values are
critical for calculating molar equivalents in reaction protocols, understanding its solubility
characteristics, and ensuring its stability.
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Property Value References

) 2-(2-azidoethoxy)ethyl
Chemical Name [1]
methanesulfonate

Ms-PEG2-azide, 5-Azido-3-
Synonyms [1]
oxapentyl methanesulphonate

CAS Number 176520-23-3 [11[5]
Molecular Formula CsH11N304S [1][6]
Molecular Weight 209.22 g/mol [1][6]1[7]
Appearance Colorless to light yellow liquid [3]

>95% - 98% (supplier

Purit 116117
Y dependent) HHiell7]
B Soluble in water, DMSO, DMF,

Solubility [1]18]

DCM
N -20°C for long-term storage

Storage Conditions [1][3]8]

(years)

Chemical Structure and Reactivity

The utility of Azide-PEG2-Ms stems from its defined chemical structure, which features two key
reactive groups: the azide and the mesyl group.
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Click Chemistry

. Alkyne / DBCO / BCN L SO RALe g Stable Triazole Linkage
Azide Group
AZide-PEG2-MS | \1esyl Group Nucleophilic Substitution
Thiol / Amine =NAREACHN g Thioether / Amine Linkage

Prepare Thiol-Containing Dissolve Azide-PEG2-MS
Protein in Buffer in DMSO/DMF

Combine Protein and Linker
(10-20x Molar Excess)

Incubate at 37°C
for 4-24h

Purify via SEC
or Dialysis

End: Azide-Functionalized
Protein
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Start: Azide-Functionalized
Molecule

Add Alkyne-Payload
(2-5x Molar Excess)

Add CuSO4/Ligand Premix

Add Sodium Ascorbate
to Initiate

Incubate at RT
for 1-4h

Purify Final
Conjugate

End: Final Conjugate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Properties of Azide-PEG2-MS]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3109840#physicochemical-properties-of-azide-peg2-
ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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